Cas no 713501-36-1 (1H-Pyrrole-2,5-dimethanamine(9CI))

• Product Name: 1H-Pyrrole-2,5-dimethanamine(9CI)
• CAS No: 713501-36-1
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 558066
• PubChem ID: 17975041
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dimethanamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dimethanamine(9CI)
• [5-(aminomethyl)-1H-pyrrol-2-yl]methanamine
• 713501-36-1
• (1H-Pyrrole-2,5-diyl)dimethanamine
• 1-[5-(AMINOMETHYL)-1H-PYRROL-2-YL]METHANAMINE
• SCHEMBL2967282
• DTXSID20591849

• Inchi： 1S/C6H11N3/c7-3-5-1-2-6(4-8)9-5/h1-2,9H,3-4,7-8H2
• InChI Key： JQOUIJCIRIOZRN-UHFFFAOYSA-N
• SMILES： N1C(CN)=CC=C1CN

Computed Properties

• Exact Mass: 125.09543
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.83